molecular formula C25H26FN3O B14337046 2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile CAS No. 106831-54-3

2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile

Cat. No.: B14337046
CAS No.: 106831-54-3
M. Wt: 403.5 g/mol
InChI Key: YBXSYKWVEFFTCG-UHFFFAOYSA-N
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Description

2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile is an organic compound with a complex structure that includes a fluorinated benzene ring, a pyrimidine moiety, and a heptyl chain.

Preparation Methods

The synthesis of 2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile typically involves multiple steps, starting with the preparation of the pyrimidine derivative and the fluorinated benzene derivative. These intermediates are then coupled using a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction . The reaction conditions generally include the use of a palladium catalyst, a base such as potassium carbonate, and a solvent like dimethylformamide (DMF) or toluene. The reaction is carried out under an inert atmosphere, typically nitrogen or argon, at elevated temperatures ranging from 80°C to 120°C .

Chemical Reactions Analysis

2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile can undergo various chemical reactions, including:

Mechanism of Action

The mechanism of action of 2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrimidine moiety can bind to nucleotide-binding sites, inhibiting the activity of enzymes involved in DNA replication and repair. This inhibition can lead to the disruption of cellular processes and induce apoptosis in cancer cells .

Comparison with Similar Compounds

2-Fluoro-4-{[4-(5-heptylpyrimidin-2-YL)phenyl]methoxy}benzonitrile can be compared with other similar compounds, such as:

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties .

Properties

CAS No.

106831-54-3

Molecular Formula

C25H26FN3O

Molecular Weight

403.5 g/mol

IUPAC Name

2-fluoro-4-[[4-(5-heptylpyrimidin-2-yl)phenyl]methoxy]benzonitrile

InChI

InChI=1S/C25H26FN3O/c1-2-3-4-5-6-7-20-16-28-25(29-17-20)21-10-8-19(9-11-21)18-30-23-13-12-22(15-27)24(26)14-23/h8-14,16-17H,2-7,18H2,1H3

InChI Key

YBXSYKWVEFFTCG-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCC1=CN=C(N=C1)C2=CC=C(C=C2)COC3=CC(=C(C=C3)C#N)F

Origin of Product

United States

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